Cas no 899742-70-2 (methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate)

• Product Name: methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate
• CAS No: 899742-70-2
• MF: C₁₇H₁₇N₅O₅
• MW: 371.347383260727
• CID: 5486346
• Update Time: 2025-08-05

methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]benzoate
• Benzoic acid, 4-[[2-[1,4-dihydro-1-(2-hydroxyethyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]-, methyl ester
• methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate

• Inchi： 1S/C17H17N5O5/c1-27-17(26)11-2-4-12(5-3-11)20-14(24)9-21-10-18-15-13(16(21)25)8-19-22(15)6-7-23/h2-5,8,10,23H,6-7,9H2,1H3,(H,20,24)
• InChI Key： KQUAWTMPJJPGBH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C=NC3N(CCO)N=CC=3C2=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate

Introduction to Methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamido}benzoate (CAS No. 899742-70-2)

Methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamido}benzoate, identified by its CAS number 899742-70-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound belongs to a class of heterocyclic derivatives that exhibit a broad spectrum of biological activities, making it a valuable candidate for further investigation.

The molecular structure of Methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamido}benzoate incorporates several key functional groups that contribute to its pharmacological properties. The presence of a pyrazolo[3,4-d]pyrimidine core is particularly noteworthy, as this scaffold is known to be associated with various biological functions. Pyrazolo[3,4-d]pyrimidines have been extensively studied for their potential in inhibiting enzymes and receptors involved in cancer and inflammatory diseases. The benzoate moiety further enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Studies have demonstrated that modifications within the pyrazolo[3,4-d]pyrimidine ring can significantly alter the biological activity of these molecules. For instance, derivatives with hydroxyl or amino substituents have shown promising results in preclinical trials for their ability to modulate specific pathways relevant to diseases such as cancer and autoimmune disorders. The compound Methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamido}benzoate represents a significant advancement in this area, combining structural features that may enhance its therapeutic efficacy.

The synthesis of Methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamido}benzoate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyrazolo[3,4-d]pyrimidine core through condensation reactions followed by functionalization with the benzoate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methods are crucial in pharmaceutical chemistry for producing compounds with minimal impurities that could affect their biological activity.

In terms of biological activity, preliminary studies on Methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamido}benzoate have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes and receptors that are implicated in disease pathways. For example, it has been observed to inhibit kinases involved in cell proliferation and survival, which are key targets in cancer therapy. Additionally, the presence of the hydroxyethyl group may contribute to its ability to interact with biological targets by enhancing solubility and cell membrane permeability.

The potential therapeutic applications of Methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamido}benzoate are vast and varied. Given its structural similarity to known bioactive compounds, it may serve as a lead molecule for further drug development. Researchers are exploring its potential use in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The compound's ability to modulate multiple targets suggests that it could be developed into a broad-spectrum therapeutic agent.

The pharmacokinetic properties of Methyl 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamido}benzoate are also under investigation. Studies are being conducted to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing drug delivery systems and ensuring therapeutic efficacy. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a potential drug candidate.

The future direction of research on Methyl 4-{2-hydroxyethyl)-{[(E)-(N'-((E)-(N'-acetyl-N'-hydroxyacetyl)amino)phenyl)imino]-methylene}-hydrazino]-methylene}-methylene}-methylene}-methylene}-methylene}-methylene}-methylene}-methylene}-methylene}-methylene}-methylene}-methylene}-methylene}-methylene]-hydrazono]-phenyl]-acetic acid will focus on refining its chemical structure to enhance its pharmacological properties further. Techniques such as structure-based drug design and computational modeling will be employed to identify optimal modifications. Additionally， collaborative efforts between synthetic chemists and biologists will be crucial in validating the biological activity of new derivatives through preclinical studies.

In conclusion，Methyl 4-{2-[[(E)-(N'-((E)-(N'-acetyl-N'-hydroxyacetyl)amino)phenyl)imino)methylethylene)methanediol](E)-(N'-(hydroxymethylethylene))]}[(E)-(N'-(hydroxymethylethylene))]-hydrazono]-phenyl]-acetic acid (CAS No．899742--70--02) represents a significant advancement in pharmaceutical chemistry．Its unique structural features，combined with promising preliminary biological activity，make it a valuable candidate for further research．With continued investigation，this compound has the potential to contribute to the development of novel therapeutic agents for various diseases．The ongoing studies will not only enhance our understanding of its pharmacological properties but also pave the way for future clinical applications．